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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the biological activities of MG149, a
potent small-molecule inhibitor of the MYST family of histone acetyltransferases (HATS),
particularly Males absent on the first (MOF), also known as KAT8, and Tip60 (KAT5). MG149
serves as a critical tool for investigating cellular processes regulated by histone acetylation and
holds therapeutic potential in various disease contexts, including cancer and inflammatory
conditions.

Core Mechanism of Action

MG149 is a 6-alkylsalicylate derivative that functions as a competitive inhibitor by targeting the
acetyl-CoA binding site of histone acetyltransferases.[1] This action prevents the transfer of
acetyl groups to histone and non-histone protein substrates, thereby modulating gene
expression and cellular signaling pathways. Its inhibitory activity has been quantified against
several key HATs, demonstrating a degree of selectivity within the MYST family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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